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Compound of Interest

Compound Name: S23757

Cat. No.: B1680389

For researchers, scientists, and drug development professionals handling novel chemical
compounds, ensuring safe and compliant disposal is a critical component of laboratory
operations. This guide provides essential safety and logistical information for the proper
disposal of S23757, identified as 2-(2-Fluoro-5-methylphenyl)-4,5-dihydro-1H-imidazole (CAS
Number: 208718-14-3).

Important Notice: A specific Safety Data Sheet (SDS) for S23757 is not readily available in
public databases. The following procedures are based on general guidelines for the disposal of
imidazole derivatives and halogenated organic compounds.[1][2] It is imperative to obtain the
official SDS from the supplier for definitive guidance and to comply with all local, state, and
federal regulations.

Anticipated Hazard Profile and Safety Precautions

Given its chemical structure as a fluorinated imidazole derivative, S23757 should be handled
as a potentially hazardous substance. Imidazole and its derivatives can exhibit a range of
hazardous properties, including corrosivity, toxicity, and the potential to cause skin and eye
irritation.[3][4] The presence of a fluorine atom may also introduce additional toxicological
considerations.

Personal Protective Equipment (PPE) is mandatory when handling S23757. This includes, but
IS not limited to:

o Chemical-resistant gloves (e.g., nitrile rubber).
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o Safety goggles and a face shield.
o A properly fitted laboratory coat.

All handling of S23757, especially when generating dust or aerosols, should be conducted
within a certified chemical fume hood to minimize inhalation exposure.[3]

Step-by-Step Disposal Protocol

The proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure a safe laboratory environment.[5][6] The following is a general, step-by-step procedure
for the disposal of S23757 waste.

o Waste Segregation: Do not mix S23757 waste with other waste streams.[7] Create a
designated waste container for all materials contaminated with S23757, including:

o Unused or expired $23757 solid compound.
o Solutions containing S23757.
o Contaminated consumables such as weighing paper, pipette tips, and gloves.[1]
o Container Selection and Labeling:
o Use a leak-proof, sealable, and chemically compatible container for waste collection.[3][8]

o Clearly label the container with "Hazardous Waste," the full chemical name "2-(2-Fluoro-5-
methylphenyl)-4,5-dihydro-1H-imidazole," the CAS number "208718-14-3," and any known
hazard pictograms (e.g., "Toxic," "Irritant™).[6]

o Waste Accumulation:

o Store the sealed waste container in a designated and properly labeled satellite
accumulation area within the laboratory.[6]

o This area should be secure, well-ventilated, and away from incompatible materials.[3]

» Disposal Request:
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o Once the waste container is full or is no longer needed, arrange for its disposal through
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.[8]

o Provide a complete and accurate description of the waste to the disposal service.

Data Presentation

The following table summarizes the key identifiers for S23757. Quantitative physical and
chemical property data should be populated from the official Safety Data Sheet once obtained.

Property Value

] 2-(2-Fluoro-5-methylphenyl)-4,5-dihydro-1H-
Chemical Name

imidazole
Synonym S23757
CAS Number 208718-14-3
Molecular Formula CioH11FN:2
Molecular Weight Data to be obtained from SDS
Appearance Data to be obtained from SDS
Melting Point Data to be obtained from SDS
Boiling Point Data to be obtained from SDS
Solubility Data to be obtained from SDS
Flash Point Data to be obtained from SDS

Experimental Protocols

Detailed experimental protocols involving $S23757 should be designed and executed in
accordance with your institution's safety guidelines and the specific information provided in the
manufacturer's SDS. All protocols should include sections on risk assessment, PPE
requirements, and emergency procedures.
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Visualizing the Disposal Workflow

The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste like S23757.
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General Laboratory Chemical Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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